Cas no 23271-86-5 (Butanedioic acid,hydroxy-, 1-(2-hydroxypropyl) ester (9CI))

• Product Name: Butanedioic acid,hydroxy-, 1-(2-hydroxypropyl) ester (9CI)
• CAS No: 23271-86-5
• MF: C₇H₁₂O₆
• MW: 192.166583061218
• CID: 271675
• PubChem ID: 31798
• Update Time: 2025-04-19

Butanedioic acid,hydroxy-, 1-(2-hydroxypropyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,hydroxy-, 1-(2-hydroxypropyl) ester (9CI)
• 3-hydroxy-4-(2-hydroxypropoxy)-4-oxobutanoic acid
• SCHEMBL669418
• DTXSID80274929
• 23271-86-5

• Inchi： 1S/C7H12O6/c1-4(8)3-13-7(12)5(9)2-6(10)11/h4-5,8-9H,2-3H2,1H3,(H,10,11)
• InChI Key： QNZQFOOFJVIUHB-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=O)O)O)=O)CC(C)O

Computed Properties

• Exact Mass: 192.06336
• Monoisotopic Mass: 192.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -1.3

Experimental Properties

• Density: 1.392
• Boiling Point: 441°C at 760 mmHg
• Flash Point: 183.2°C
• Refractive Index: 1.503
• PSA: 104.06